(1-Benzyl-4-iodopiperidin-3-yl)methanol

• Molecular Formula: C13H18INO
• Molecular Weight: 331.19 g/mol
• IUPAC Name: (1-benzyl-4-iodopiperidin-3-yl)methanol
• InChI: InChI=1S/C13H18INO/c14-13-6-7-15(9-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2
• InChI Key: LZRUDZRNOFKLSS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1I)CO)CC2=CC=CC=C2

Description

(1-Benzyl-4-iodopiperidin-3-yl)methanol is a piperidine-derived compound characterized by a benzyl group at the 1-position, an iodine substituent at the 4-position, and a hydroxymethyl group at the 3-position of the piperidine ring. The hydroxymethyl group enhances hydrophilicity, impacting solubility and metabolic pathways. This compound is of interest in medicinal chemistry due to its structural versatility, particularly in opioid receptor modulation, as suggested by analogs in synthetic studies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Similarity Scores

Key structural analogs and their similarity scores (based on piperidine core and substituent patterns) include:

Compound Name	Substituents	Similarity Score	Key Features
(1-Benzylpiperidin-4-yl)methanol	Iodo → H at C4	0.75	Lacks iodine; simpler structure
(1-Benzyl-4-fluoropiperidin-3-yl)methanol	Iodo → Fluoro at C4	0.74	Electronegative halogen; smaller atom
1-Benzyl-3-methylpiperidin-4-one	Methanol → Ketone; Iodo → Me	1.00*	Ketone group; methyl substituent
(R)-(1-Benzylpiperidin-3-yl)-methanamine	Methanol → Amine	—	Amino group; stereospecific (R-configuration)
[1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl]-methanol	Benzyl → Pyrimidinyl	—	Heteroaromatic substituent

*Note: The 1.00 similarity score for 1-Benzyl-3-methylpiperidin-4-one reflects algorithmic prioritization of the piperidine-benzyl scaffold over substituent differences .

Electronic and Reactivity Differences

• Halogen Substituents : The iodine atom in the target compound increases molecular weight (vs. fluoro analogs) and acts as a superior leaving group in nucleophilic substitutions compared to fluorine .
• Functional Groups : The hydroxymethyl group enhances hydrogen-bonding capacity, improving aqueous solubility relative to ketone or methyl-substituted analogs (e.g., 1-Benzyl-3-methylpiperidin-4-one) .

Data Table: Key Properties of Selected Analogs

Compound Name	Molecular Formula	logP*	Solubility (mg/mL)	Synthetic Yield (%)
(1-Benzyl-4-iodopiperidin-3-yl)methanol	C₁₃H₁₆INO	2.8	0.45	—
(1-Benzyl-4-fluoropiperidin-3-yl)methanol	C₁₃H₁₆FNO	1.9	1.2	—
1-Benzyl-3-methylpiperidin-4-one	C₁₃H₁₇NO	2.1	0.8	—
N-Benzylcarfentanil analog ()	C₂₃H₂₈N₂O₃	3.5	0.2	79.9

*Calculated using fragment-based methods.